Cas no 2159354-52-4 ((1S,3S,5S)-3-(Phenylmethoxycarbonylamino)bicyclo[3.1.0]hexane-1-carboxylic acid)

• Product Name: (1S,3S,5S)-3-(Phenylmethoxycarbonylamino)bicyclo[3.1.0]hexane-1-carboxylic acid
• CAS No: 2159354-52-4
• MF: C₁₅H₁₇NO₄
• MW: 275.299784421921
• CID: 6062453
• PubChem ID: 137941386
• Update Time: 2025-05-24

(1S,3S,5S)-3-(Phenylmethoxycarbonylamino)bicyclo[3.1.0]hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2159354-52-4
• (1S,3S,5S)-3-(Phenylmethoxycarbonylamino)bicyclo[3.1.0]hexane-1-carboxylic acid
• rac-(1R,3R,5R)-3-{[(benzyloxy)carbonyl]amino}bicyclo[3.1.0]hexane-1-carboxylic acid
• EN300-6512177

• Inchi： 1S/C15H17NO4/c17-13(18)15-7-11(15)6-12(8-15)16-14(19)20-9-10-4-2-1-3-5-10/h1-5,11-12H,6-9H2,(H,16,19)(H,17,18)/t11-,12+,15+/m1/s1
• InChI Key： SMTGBGLIODDGHS-XUJVJEKNSA-N
• SMILES： OC([C@@]12C[C@H](C[C@@H]1C2)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 275.11575802g/mol
• Monoisotopic Mass: 275.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 75.6Ų

Additional information on (1S,3S,5S)-3-(Phenylmethoxycarbonylamino)bicyclo[3.1.0]hexane-1-carboxylic acid

Comprehensive Overview of (1S,3S,5S)-3-(Phenylmethoxycarbonylamino)bicyclo[3.1.0]hexane-1-carboxylic acid (CAS No. 2159354-52-4)

The compound (1S,3S,5S)-3-(Phenylmethoxycarbonylamino)bicyclo[3.1.0]hexane-1-carboxylic acid (CAS No. 2159354-52-4) is a highly specialized bicyclic organic molecule with significant potential in pharmaceutical and chemical research. Its unique bicyclo[3.1.0]hexane scaffold, combined with a phenylmethoxycarbonylamino group and a carboxylic acid functionality, makes it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its structural rigidity and potential applications in targeting enzyme inhibitors and receptor modulators.

In recent years, the demand for chiral building blocks like (1S,3S,5S)-3-(Phenylmethoxycarbonylamino)bicyclo[3.1.0]hexane-1-carboxylic acid has surged, driven by advancements in asymmetric synthesis and medicinal chemistry. This compound’s stereochemical purity (1S,3S,5S configuration) is critical for its role in designing bioactive molecules. Its CAS No. 2159354-52-4 is frequently searched in academic and industrial databases, reflecting its relevance in peptide mimetics and small-molecule therapeutics.

The bicyclo[3.1.0]hexane core of this compound offers exceptional conformational stability, a feature highly sought after in drug design to improve binding affinity and metabolic resistance. The phenylmethoxycarbonylamino (Cbz) protecting group further enhances its utility in peptide synthesis, a topic trending in bioconjugation and prodrug development. These attributes align with current industry focus areas such as targeted drug delivery and precision medicine.

From a synthetic perspective, CAS No. 2159354-52-4 is often discussed in the context of green chemistry and atom-economical reactions. Researchers are exploring eco-friendly routes to synthesize this compound, addressing the growing demand for sustainable chemical processes. Its carboxylic acid moiety also makes it a candidate for metal-organic frameworks (MOFs) and catalysis, areas gaining traction in materials science.

In summary, (1S,3S,5S)-3-(Phenylmethoxycarbonylamino)bicyclo[3.1.0]hexane-1-carboxylic acid represents a versatile tool for modern chemistry. Its combination of stereochemical precision, structural novelty, and functional diversity positions it at the forefront of innovations in pharmaceutical intermediates and biomaterials. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in addressing challenges in drug discovery and molecular engineering.